Cas no 3650-28-0 (1,4-Methano-1H-indene,octahydro-4-methyl-8-methylene-7-(1-methylethyl)-, (1S,3aR,4S,7S,7aS)-)

1,4-Methano-1H-indene,octahydro-4-methyl-8-methylene-7-(1-methylethyl)-, (1S,3aR,4S,7S,7aS)- Properties

Names and Identifiers

• 1,4-Methano-1H-indene,octahydro-4-methyl-8-methylene-7-(1-methylethyl)-, (1S,3aR,4S,7S,7aS)-
• (+)-Sativene
• (+)-Sativen
• 1,4-Methanoindan, hexahydro-7-isopropyl-4-methyl-8-methylene-
• 1,4-Methanoindan, hexahydro-7-isopropyl-4-methyl-8-methylene-, (+)-
• Sativene, (+)-
• 3650-28-0
• DTXSID50460872
• NS00113755
• XS176154
• (+)-Sativene, >=98.0% (sum of enantiomers, GC)
• (1R,2S,3S,6S,8S)-6-methyl-7-methylidene-3-propan-2-yltricyclo[4.4.0.02,8]decane
• AT14385
• +Expand

• MDL： MFCD00084731
• InChIKey： VOBBUADSYROGAT-VYDRJRHOSA-N
• Inchi： InChI=1S/C15H24/c1-9(2)11-7-8-15(4)10(3)12-5-6-13(15)14(11)12/h9,11-14H,3,5-8H2,1-2,4H3/t11-,12+,13+,14?,15+/m0/s1
• SMILES： CC([C@@H]1CC[C@@]2(C([C@H]3CC[C@@H]2C13)=C)C)C

Computed Properties

• Exact Mass: 204.18792
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.187800766g/mol
• Heavy Atom Count: 15
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.27090
• PSA: 0
• Refractive Index: n20/D 1.496
• Boiling Point: 256 °C(lit.)
• Flash Point: 104.9°C
• Optical Activity: [α]20/D +176±3°, c = 10% in ethanol
• Density: 0.921 g/mL at 20 °C(lit.)